2-Bromo-1-(3-bromopropyl)-4-fluorobenzene

• Molecular Formula: C9H9Br2F
• Molecular Weight: 295.97 g/mol
• IUPAC Name: 2-bromo-1-(3-bromopropyl)-4-fluorobenzene
• InChI: InChI=1S/C9H9Br2F/c10-5-1-2-7-3-4-8(12)6-9(7)11/h3-4,6H,1-2,5H2
• InChI Key: NDAVZZBCZSRPIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)CCCBr

Description

2-Bromo-1-(3-bromopropyl)-4-fluorobenzene (CAS: 1512283-61-2) is a halogenated aromatic compound featuring a benzene ring substituted with fluorine at the para-position, bromine at the ortho-position, and a 3-bromopropyl chain at the benzylic position. This compound belongs to a class of polyhalogenated benzenes, which are often intermediates in organic synthesis for pharmaceuticals, agrochemicals, or materials science. Its dual bromine substituents enhance electrophilic reactivity, making it a candidate for cross-coupling reactions or nucleophilic substitutions. However, as noted in , this compound is listed as a discontinued product, likely due to challenges in handling brominated derivatives (e.g., toxicity, stability issues) or shifts in industrial demand .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-(3-bromopropyl)-4-fluorobenzene typically involves the bromination of 4-fluorobenzene followed by the introduction of the bromopropyl group. One common method is:

Bromination of 4-fluorobenzene: This step involves the reaction of 4-fluorobenzene with bromine (Br2) in the presence of a catalyst such as iron(III) bromide (FeBr3) to introduce a bromine atom at the ortho or para position relative to the fluorine atom.

Introduction of the bromopropyl group: The brominated product is then reacted with 1,3-dibromopropane in the presence of a base such as potassium carbonate (K2CO3) to introduce the bromopropyl group.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-(3-bromopropyl)-4-fluorobenzene can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by nucleophiles such as hydroxide (OH-), alkoxide (RO-), or amines (NH2-).

Elimination Reactions: The compound can undergo elimination reactions to form alkenes. For example, treatment with a strong base like potassium tert-butoxide (t-BuOK) can lead to the formation of a double bond.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to form different products.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH), sodium methoxide (NaOCH3), or ammonia (NH3) in solvents such as ethanol or water.

Elimination: Strong bases like potassium tert-butoxide (t-BuOK) in solvents like dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of substituted benzene derivatives.

Elimination: Formation of alkenes.

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alkanes or alcohols.

Scientific Research Applications

2-Bromo-1-(3-bromopropyl)-4-fluorobenzene has several scientific research applications:

Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound can be used in the development of pharmaceuticals, particularly in the synthesis of drug candidates with specific functional groups.

Material Science: It is used in the preparation of polymers and other materials with specific properties.

Biological Studies: The compound can be used in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Mechanism of Action

The mechanism of action of 2-Bromo-1-(3-bromopropyl)-4-fluorobenzene depends on the specific reaction it undergoes. In nucleophilic substitution reactions, the bromine atoms act as leaving groups, allowing nucleophiles to attack the carbon atoms. In elimination reactions, the base abstracts a proton, leading to the formation of a double bond. The molecular targets and pathways involved vary depending on the specific application and reaction conditions.

Comparison with Similar Compounds

Table 1: Key Properties of Compared Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Status/Application
2-Bromo-1-(3-bromopropyl)-4-fluorobenzene	1512283-61-2	C₉H₈Br₂F	308.97	2-Br, 4-F, 3-bromopropyl	Discontinued
4'-Bromo-3-(2,4-dimethylphenyl)-2'-fluoropropiophenone	1057678-47-3	C₁₇H₁₅BrFO	342.21	2'-F, 4'-Br, propiophenone backbone	Discontinued
1-(3-Bromopropyl)-2-fluorobenzene	129254-75-7	C₉H₁₀BrF	217.08	2-F, 3-bromopropyl	Biochemical research
1-((3-Bromopropyl)sulfonyl)-4-fluorobenzene	1082893-80-8	C₉H₁₀BrFO₂S	293.15	4-F, 3-bromopropylsulfonyl	Active catalog product

Stability and Handling Considerations

• Halogen Stability : Bromine substituents in the target compound may lead to decomposition under light or heat, a common issue in polybrominated aromatics. The sulfonyl variant (CAS 1082893-80-8) likely exhibits greater thermal stability due to the sulfonyl group’s electron-withdrawing effects .
• Toxicity: Brominated benzenes are associated with environmental persistence and bioaccumulation risks, which may explain the discontinuation of the target compound and its propiophenone analog .

Biological Activity

2-Bromo-1-(3-bromopropyl)-4-fluorobenzene is a halogenated aromatic compound characterized by its unique molecular structure, which includes two bromine atoms and one fluorine atom attached to a benzene ring. This compound has garnered interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. The presence of halogens often enhances the lipophilicity and reactivity of organic compounds, making them suitable candidates for various biological interactions.

• Molecular Formula : C10H10Br2F
• Molecular Weight : Approximately 295.97 g/mol
• Structure : The compound features a benzene ring with two bromine substituents and one fluorine substituent, along with a 3-bromopropyl side chain.

Antimicrobial Activity

Halogenated aromatic compounds are known for their antimicrobial properties. The presence of halogens can enhance the interaction with microbial membranes, leading to increased efficacy against various pathogens.

• Case Study : In a study evaluating fluoroaryl compounds, derivatives with similar structures demonstrated significant antimicrobial activity against Staphylococcus aureus and other bacteria. The minimum inhibitory concentrations (MIC) were recorded, indicating the effectiveness of these compounds in inhibiting microbial growth .

Compound	MIC (µM)	MBC (µM)
MA-1156	16	16
MA-1115	32	32
MA-1116	64	128

The data suggest that modifications in the structure can lead to varying degrees of antimicrobial efficacy. Although direct studies on 2-Bromo-1-(3-bromopropyl)-4-fluorobenzene are lacking, its structural similarities to effective compounds imply potential antimicrobial properties.

Anticancer Activity

The anticancer potential of halogenated compounds is also well-documented. Compounds with fluorine or bromine substitutions often exhibit enhanced cytotoxicity against cancer cell lines.

• Research Insight : Similar brominated compounds have shown promise in cancer treatment through mechanisms such as apoptosis induction and cell cycle arrest. For instance, studies on related fluoroaryl compounds have indicated their ability to inhibit tumor growth in vitro .

Structure-Activity Relationship (SAR)

The biological activity of halogenated compounds is influenced by their structural features. The introduction of halogens typically increases lipophilicity, enhancing membrane permeability and facilitating interaction with biological targets.

• Fluorine Effects : The fluorine atom can stabilize reactive intermediates and influence electronic properties, which may enhance the biological activity of the compound .